methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine

• CAS RN: 32635-81-7
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.2

Description

“Methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine” is a chemical compound with the molecular formula C8H11N3O. It is also known as “N-Nitroso Betahistine” and is an impurity of Betahistine. Betahistine is most commonly used to treat the symptoms of Ménière’s disease and vertigo.

Molecular Structure Analysis

The molecular structure of “methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine” consists of a flat perimidine system and a pyridyl ring. The InChI code for this compound is 1S/C8H11N3O/c1-11(10-12)7-5-8-4-2-3-6-9-8/h2-4,6H,5,7H2,1H3.

Physical And Chemical Properties Analysis

“Methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine” is a colorless to pale yellow oil. It has a molecular weight of 165.19. It is slightly soluble in aqueous acid and chloroform. The compound should be stored in a refrigerator under an inert atmosphere.

Scientific Research Applications

Complex Formation and Characterization

Complexes involving pyridin-2-yl ethylamine derivatives have been synthesized and characterized, demonstrating interesting coordination chemistry. For example, a study detailed the synthesis and characterization of a nickel(II) complex bearing a tripodal N4-donor ligand, showing unusual partial occupancy of labile ligands in its crystal structure. This research provides insights into the structural complexities and stability of such metal complexes under various conditions (Padilha, Bortoluzzi, & Scarpellini, 2020).

Nitrosation Mechanisms

The nitrosation of amines, a key chemical process, has been extensively studied, highlighting the influence of solvents on the reaction mechanism. Research has shown that the mechanism can vary significantly depending on the solvent used, with studies detailing the process in chloroform, acetonitrile, and dimethyl sulfoxide (DMSO) (García‐Río, Leis, & Iglesias, 1997).

Reaction Kinetics

Kinetic investigations into the reactions of thionocarbonates with pyridines shed light on the reaction pathways and the formation of intermediates. These studies provide valuable information on the kinetics and mechanisms of reactions involving pyridin-2-yl ethylamine derivatives (Castro, Cubillos, Santos, & Téllez, 1997).

Catalytic Applications

Research has also explored the catalytic roles of nitrosophenols and related compounds in the N-nitrosation of amines, demonstrating the potential applications of pyridin-2-yl ethylamine derivatives in synthetic chemistry and catalysis (Davies, Massey, & McWeeny, 1980).

Metal Complexation and Redox Behavior

The study of metal complexes involving pyridin-2-yl ethylamine derivatives has extended to the examination of their redox behaviors, particularly in the context of reactions with nitric oxide. This research is crucial for understanding the electronic properties and stability of these complexes in various redox states (Kumar, Kalita, & Mondal, 2011).

Safety and Hazards

The safety information available indicates that “methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine” may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.